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Compound of Interest

Compound Name: Indolelactic acid-d5

Cat. No.: B12420465

Indolelactic acid-d5 is the deuterated form of indolelactic acid, a metabolite of the essential
amino acid tryptophan.[1] It is commonly used as an internal standard in quantitative analyses,
such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, due to its
isotopic labeling.[1] This guide provides a comprehensive overview of the physical and
chemical properties of indolelactic acid-d5, along with relevant experimental protocols for its
characterization.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of indolelactic acid-d5 are
summarized in the table below. This information is crucial for its proper handling, storage, and
use in experimental settings.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12420465?utm_src=pdf-interest
https://www.benchchem.com/product/b12420465?utm_src=pdf-body
https://www.medchemexpress.com/dl-indole-3-lactic-acid-d5.html
https://www.medchemexpress.com/dl-indole-3-lactic-acid-d5.html
https://www.benchchem.com/product/b12420465?utm_src=pdf-body
https://www.benchchem.com/product/b12420465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 2470130-19-7 [2][3][4]

Molecular Formula C11HeDsNOs [2][3]

Molecular Weight 210.24 g/mol [21[31[4]

Exact Mass 210.105276943 Da [4]
White to off-white or beige

Appearance ) [11[3]
solid/powder
=>95% ically determined b

Purity (typically Y [2][3]
HPLC)

N Slightly soluble in Chloroform
Solubility [3]

and Methanol

Storage Temperature

Long-term storage at -20°C is

recommended

[2](3]

IUPAC Name

2-hydroxy-3-(2,4,5,6,7-
pentadeuterio-1H-indol-3-

yl)propanoic acid

[4]

InChl

INChl=1S/C11H11NO3/c13-
10(11(14)15)5-7-6-12-9-4-2-1-
3-8(7)9/h1-4,6,10,12-13H,5H2,
(H,14,15)/i1D,2D,3D,4D,6D

[2]14]

SMILES

0=C(C(CC1=C([2H])NC2=C1
C([2H])=C([2H])C([2H])=C2[2H
)O)O

[1]

Experimental Protocols

The characterization of indolelactic acid-d5 typically involves spectroscopic techniques to

confirm its identity and purity.

Identity Confirmation by NMR and Mass Spectrometry
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The primary methods for confirming the identity of indolelactic acid-d5 are Proton Nuclear
Magnetic Resonance (*H NMR) and Mass Spectrometry (MS).[3]

1H NMR Spectroscopy Protocol:

o Sample Preparation: Dissolve a small amount of indolelactic acid-d5 in a suitable
deuterated solvent, such as DMSO-d6.

o Data Acquisition: Acquire the *H NMR spectrum using a high-field NMR spectrometer (e.qg.,
400 MHz or higher).

o Spectral Analysis: Analyze the resulting spectrum. The spectrum is expected to show
characteristic peaks for the non-deuterated protons in the molecule. Comparison with the
spectrum of the non-deuterated standard (indolelactic acid) will show the absence of signals
from the deuterated positions.

Mass Spectrometry Protocol:

o Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct
infusion or after separation by liquid chromatography (LC-MS).

« lonization: lonize the sample using an appropriate technique, such as electrospray ionization
(ESI).

e Mass Analysis: Analyze the mass-to-charge ratio of the resulting ions. The mass spectrum
should show a molecular ion peak corresponding to the molecular weight of indolelactic
acid-d5 (approximately 210.24).

Visualizing Experimental Workflows and Metabolic
Pathways

The following diagrams illustrate a typical experimental workflow for the characterization of
indolelactic acid-d5 and its metabolic origin.
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Analytical Characterization
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Caption: Experimental workflow for indolelactic acid-d5.
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Caption: Simplified metabolic pathway to indolelactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12420465#physical-characteristics-of-indolelactic-
acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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